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Compound of Interest

Compound Name:
Cadmium chloride

hemi(pentahydrate)

Cat. No.: B1256902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cadmium Chloride, with a specific

focus on its hydrated forms, particularly the hemi(pentahydrate). It covers its chemical identity,

physicochemical properties, biological effects, and established experimental protocols, tailored

for a scientific audience.

Compound Identification and CAS Number Analysis
Cadmium chloride is a white crystalline compound known to exist in several hydration states.

While the user specified CAS number 7790-78-5 in conjunction with "hemi(pentahydrate)," it is

crucial to clarify that this CAS number is most frequently assigned to the cadmium chloride

hydrate in general or, more specifically, the hemi(pentahydrate) form (CdCl₂·2.5H₂O) by

chemical suppliers.[1][2][3][4] However, other hydrates are also known, such as the

monohydrate (CdCl₂·H₂O) and the anhydrous form (CdCl₂).[5] This guide will focus on the

properties and effects of cadmium chloride as reported in scientific literature, which often

utilizes various hydrated forms interchangeably for solution-based studies.

Chemical Formula: CdCl₂·2.5H₂O[1] Molecular Weight: 228.36 g/mol [1][6]

Physicochemical Properties
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The properties of cadmium chloride can vary slightly based on its hydration state. The data

below pertains to the commonly cited hydrated forms.

Property Value Source(s)

Appearance
White crystalline powder,

chunks, or crystals.
[1][7]

Density 3.327 g/cm³ [7][8]

Melting Point 34 °C [7][8]

Boiling Point 960 °C [7]

Solubility in Water
Highly soluble; 1680 g/L (20

°C).
[7]

Vapor Pressure 10 mmHg at 656 °C [1][7]

Stability

Stable under recommended

storage conditions. It is

hygroscopic and air-sensitive.

[7][9]

Incompatibilities

Strong oxidizing agents,

aluminum, potassium, bromine

trifluoride, zinc, selenium, and

tellurium.

[9][10][11]

Toxicology and Biological Effects
Cadmium is a well-documented environmental toxicant and human carcinogen that exerts its

effects through complex molecular mechanisms.[10][12] Chronic exposure can lead to kidney

damage, bone disease, and an increased risk of cancer.[10][11][13][14]

Mechanism of Action: The primary mechanism of cadmium chloride toxicity is the induction of

oxidative stress.[13][15][16] Cadmium disrupts cellular redox homeostasis by depleting

antioxidants, such as glutathione, and inhibiting antioxidant enzymes like superoxide

dismutase.[15][17] This leads to an accumulation of reactive oxygen species (ROS), causing

damage to lipids, proteins, and DNA.[13][15][16]
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Key Signaling Pathways: Cadmium exposure activates multiple intracellular signaling pathways

that regulate cell fate, leading to apoptosis, necrosis, or carcinogenesis depending on the cell

type and dosage.[12][18]

Mitogen-Activated Protein Kinase (MAPK) Pathways: Cadmium is known to activate all three

major MAPK pathways: ERK1/2, JNK, and p38.[12][19][20] These pathways are involved in

transmitting extracellular signals to the nucleus to control gene expression related to stress

response, proliferation, and apoptosis.[19][21]

PI3K/Akt Pathway: This pathway is crucial for cell survival. Cadmium can activate Akt, which

in turn can influence the stability of oncogenes like c-Myc, contributing to its carcinogenic

potential.[12]

Apoptosis Pathways: Cadmium induces apoptosis through both caspase-dependent and -

independent mechanisms.[18] It disrupts the mitochondrial membrane potential, leading to

the release of cytochrome c, which activates caspase-3.[17][18] It can also trigger the

release of Apoptosis Inducing Factor (AIF) for a caspase-independent cell death pathway.

[18]
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Caption: Cadmium induces apoptosis via ROS and MAPK signaling.

Experimental Protocols & Workflows
Cadmium chloride is frequently used in in vitro studies to investigate heavy metal toxicity.

Below is a representative protocol for assessing cytotoxicity.
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This protocol is synthesized from methodologies described for assessing cytotoxicity in cell

lines like HepG2 and LLC-PK1.[13][22][23][24]

Objective: To determine the concentration-dependent cytotoxicity of cadmium chloride on a

selected cell line.

Materials:

Cadmium chloride hemi(pentahydrate) (CAS 7790-78-5)

Human cell line (e.g., HepG2, HEK293)

Complete culture medium (e.g., DMEM with 10% FBS)[25]

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

96-well tissue culture plates

CO₂ incubator (37°C, 5% CO₂)

Microplate reader

Methodology:

Cell Seeding:

Culture cells to ~80% confluency.

Trypsinize, count, and seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴

cells/well in 100 µL of complete medium.

Incubate for 24 hours to allow for cell attachment.[24]

Treatment Preparation:
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Prepare a stock solution of Cadmium Chloride in sterile, distilled water.[23]

Perform serial dilutions in complete culture medium to achieve the desired final

concentrations (e.g., a range from 1 µM to 100 µM).[17][23]

Cell Treatment:

Remove the old medium from the wells.

Add 100 µL of the prepared cadmium chloride dilutions to the respective wells. Include a

"vehicle control" group treated with medium only.

Incubate the plate for a specified duration (e.g., 24 or 48 hours).[13][26]

MTT Assay:

After incubation, add 10 µL of MTT stock solution to each well.

Incubate for an additional 3-4 hours, allowing viable cells to convert MTT into formazan

crystals.

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage relative to the vehicle control group.
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1. Cell Culture & Seeding
(96-well plate) 2. Preparation of CdCl₂ Dilutions

3. Cell Treatment
(24h / 48h Incubation)

4. Add Viability Reagent
(e.g., MTT, Resazurin)

5. Incubation
(2-4 hours)

6. Solubilization Step
(if required, e.g., DMSO)

7. Absorbance/Fluorescence Reading
(Microplate Reader)

8. Data Analysis
(Calculate % Viability, IC50)
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Caption: Standard workflow for assessing cadmium chloride cytotoxicity.
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Applications in Research and Development
Beyond toxicology, cadmium chloride serves several roles in scientific and industrial

applications:

Pigment Production: It is a precursor for preparing cadmium sulfide (CdS), known as

"Cadmium Yellow," a stable inorganic pigment.[5][27]

Electroplating: Used to deposit cadmium coatings on other metals for corrosion resistance.

[27][28]

Biological Research: Employed as a tool to study the cellular responses to heavy metal

stress, oxidative damage, and the mechanisms of apoptosis.[15][28]

Analytical Chemistry: Serves as a reagent in various analytical procedures.[28]

Safety and Handling
Cadmium chloride is classified as highly toxic, a suspected human carcinogen, and may cause

genetic defects and impair fertility.[9][14][29][30]

Personal Protective Equipment (PPE): Always handle in a chemical fume hood. Wear

appropriate protective clothing, impervious gloves, and safety goggles.[31][32][33]

Respiratory protection is required to prevent inhalation of dust.[32][34]

Handling: Avoid dust generation. Do not ingest or inhale.[31] Wash hands thoroughly after

handling.[9]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[31][32]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[9][31] Do not allow it to enter drains or the environment.[30][32]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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